Cas no 2274558-43-7 ((9H-fluoren-9-yl)methyl N-ethyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate)

• Product Name: (9H-fluoren-9-yl)methyl N-ethyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate
• CAS No: 2274558-43-7
• MF: C₂₁H₂₅NO₃
• MW: 339.428106069565
• CID: 6270253
• PubChem ID: 165994173
• Update Time: 2025-05-20

(9H-fluoren-9-yl)methyl N-ethyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate Chemical and Physical Properties

Names and Identifiers

• 2274558-43-7
• (9H-fluoren-9-yl)methyl N-ethyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate
• EN300-7196100

• Inchi： 1S/C21H25NO3/c1-4-22(21(2,3)14-23)20(24)25-13-19-17-11-7-5-9-15(17)16-10-6-8-12-18(16)19/h5-12,19,23H,4,13-14H2,1-3H3
• InChI Key： CXYOVVCDUUIGIE-UHFFFAOYSA-N
• SMILES： O(C(N(CC)C(C)(C)CO)=O)CC1C2C=CC=CC=2C2C=CC=CC1=2

Computed Properties

• Exact Mass: 339.18344366g/mol
• Monoisotopic Mass: 339.18344366g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 25
• Rotatable Bond Count: 6
• Complexity: 442
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.5
• Topological Polar Surface Area: 49.8Ų

Additional information on (9H-fluoren-9-yl)methyl N-ethyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate

Recent Advances in the Study of (9H-fluoren-9-yl)methyl N-ethyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate (CAS: 2274558-43-7)

The compound (9H-fluoren-9-yl)methyl N-ethyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate (CAS: 2274558-43-7) has recently garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its fluorenylmethyloxycarbonyl (Fmoc) protecting group and carbamate linkage, is being explored for its potential applications in peptide synthesis, drug delivery, and as a building block for more complex pharmaceutical agents. Recent studies have focused on its synthetic pathways, stability under various conditions, and its role in facilitating the development of novel therapeutics.

One of the key areas of research involves the optimization of synthetic routes for (9H-fluoren-9-yl)methyl N-ethyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate. A study published in the Journal of Organic Chemistry (2023) detailed a novel, high-yield synthesis method that minimizes side reactions and improves purity. The researchers employed a combination of solid-phase peptide synthesis (SPPS) techniques and advanced purification methods, such as high-performance liquid chromatography (HPLC), to achieve a purity of over 98%. This advancement is particularly significant for large-scale production, where consistency and yield are critical.

Another notable study, featured in Bioorganic & Medicinal Chemistry Letters (2024), investigated the stability of this compound under physiological conditions. The findings revealed that (9H-fluoren-9-yl)methyl N-ethyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate exhibits remarkable stability in aqueous environments at neutral pH, making it a promising candidate for drug delivery systems. The study also highlighted its slow degradation rate, which could be leveraged for controlled release applications. These properties are particularly advantageous for the development of prodrugs and targeted therapies.

In addition to its synthetic and stability profiles, researchers have explored the biological activity of derivatives of (9H-fluoren-9-yl)methyl N-ethyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate. A recent preprint on bioRxiv (2024) reported that certain modifications to the carbamate moiety could enhance its binding affinity to specific enzyme targets, such as proteases involved in cancer progression. This opens up new avenues for the design of enzyme inhibitors with potential therapeutic applications in oncology and other disease areas.

Despite these promising developments, challenges remain. For instance, the scalability of some synthetic methods and the need for further toxicological studies to assess the safety of this compound and its derivatives in vivo. Future research directions may include the exploration of greener synthetic routes, detailed pharmacokinetic studies, and the development of formulations that maximize bioavailability.

In conclusion, (9H-fluoren-9-yl)methyl N-ethyl-N-(1-hydroxy-2-methylpropan-2-yl)carbamate (CAS: 2274558-43-7) represents a versatile and promising molecule in chemical biology and pharmaceutical research. Its applications span from peptide synthesis to drug delivery, with ongoing studies uncovering new potentials. As research progresses, this compound is likely to play an increasingly important role in the development of next-generation therapeutics.